Cas no 1824178-71-3 (1,3-Dioxolane-4-carboxamide, 5-(aminomethyl)-N-cyclopropyl-)

• Product Name: 1,3-Dioxolane-4-carboxamide, 5-(aminomethyl)-N-cyclopropyl-
• CAS No: 1824178-71-3
• MF: C₈H₁₄N₂O₃
• MW: 186.208362102509
• CID: 5295640
• Update Time: 2025-05-21

1,3-Dioxolane-4-carboxamide, 5-(aminomethyl)-N-cyclopropyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxolane-4-carboxamide, 5-(aminomethyl)-N-cyclopropyl-

• Inchi： 1S/C8H14N2O3/c9-3-6-7(13-4-12-6)8(11)10-5-1-2-5/h5-7H,1-4,9H2,(H,10,11)
• InChI Key： VIYJNVFQWJAIMR-UHFFFAOYSA-N
• SMILES： O1C(CN)C(C(NC2CC2)=O)OC1

Additional information on 1,3-Dioxolane-4-carboxamide, 5-(aminomethyl)-N-cyclopropyl-

Comprehensive Overview of 1,3-Dioxolane-4-carboxamide, 5-(aminomethyl)-N-cyclopropyl- (CAS No. 1824178-71-3)

The compound 1,3-Dioxolane-4-carboxamide, 5-(aminomethyl)-N-cyclopropyl- (CAS No. 1824178-71-3) is a specialized organic molecule with a unique structural framework. Its chemical name highlights key functional groups, including the 1,3-dioxolane ring, a carboxamide moiety, and an aminomethyl substituent. These features make it a subject of interest in pharmaceutical and agrochemical research, particularly in the design of novel bioactive compounds.

In recent years, the demand for heterocyclic compounds like 1,3-Dioxolane-4-carboxamide has surged due to their versatility in drug discovery. Researchers are increasingly exploring its potential as a scaffold for kinase inhibitors or GPCR modulators, aligning with trends in personalized medicine and targeted therapies. The cyclopropyl group in its structure further enhances metabolic stability, a critical factor in optimizing drug candidates.

From a synthetic chemistry perspective, the CAS No. 1824178-71-3 compound exemplifies modern strategies in green chemistry. Its synthesis often involves catalytic methods to minimize waste, addressing the growing emphasis on sustainable practices in the chemical industry. This aligns with frequent search queries such as "eco-friendly synthesis of heterocycles" and "green catalysts for amide formation."

The 5-(aminomethyl) side chain in this molecule also opens avenues for derivatization, a topic frequently searched in AI-driven drug design platforms. Computational tools like molecular docking and QSAR modeling are often employed to predict its interactions with biological targets, reflecting the intersection of chemistry and artificial intelligence in contemporary research.

Analytical characterization of 1,3-Dioxolane-4-carboxamide, 5-(aminomethyl)-N-cyclopropyl- typically involves advanced techniques such as NMR spectroscopy and high-resolution mass spectrometry. These methods ensure precise quality control, a priority for industries complying with stringent regulatory standards like ICH guidelines.

In material science, derivatives of this compound have been investigated for their potential in polymeric applications, particularly due to the dioxolane ring's ability to impart flexibility to polymer chains. This resonates with searches on "biodegradable polymers" and "high-performance materials."

To summarize, CAS No. 1824178-71-3 represents a multifaceted chemical entity bridging medicinal chemistry, sustainable synthesis, and advanced materials. Its structural motifs and adaptable properties continue to inspire innovation across scientific disciplines, making it a compelling subject for both academic and industrial research.